Cas no 2411294-01-2 (N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]but-2-ynamide)

• Product Name: N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]but-2-ynamide
• CAS No: 2411294-01-2
• MF: C₁₁H₁₈N₂O₃S
• MW: 258.337221622467
• CID: 5356165
• Update Time: 2025-06-10

N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]but-2-ynamide
• Z3952175038
• N-{[1-(ethanesulfonyl)pyrrolidin-2-yl]methyl}but-2-ynamide

• Inchi： 1S/C11H18N2O3S/c1-3-6-11(14)12-9-10-7-5-8-13(10)17(15,16)4-2/h10H,4-5,7-9H2,1-2H3,(H,12,14)
• InChI Key： QHHKTLRQIUXRFB-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCCC1CNC(C#CC)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 438
• XLogP3: 0.7
• Topological Polar Surface Area: 74.9

Additional information on N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]but-2-ynamide

Introduction to N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]but-2-ynamide (CAS No. 2411294-01-2)

N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]but-2-ynamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2411294-01-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug development.

The molecular structure of N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]but-2-ynamide features a pyrrolidinyl moiety linked to an ethylsulfonyl group, which is further connected to a butynamide moiety. This arrangement contributes to the compound's high molecular complexity and potential for diverse interactions with biological targets. The presence of both nitrogen and sulfur atoms in the molecule suggests that it may engage in various hydrogen bonding and coordination interactions, which are crucial for its biological activity.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]but-2-ynamide has emerged as a promising candidate due to its ability to modulate several key cellular processes. Preliminary studies have indicated that this compound may exhibit anti-inflammatory, antioxidant, and even anticancer properties, although further research is necessary to fully elucidate its mechanisms of action.

The synthesis of N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]but-2-ynamide involves a series of multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the ethylsulfonyl group into the pyrrolidinyl ring is particularly critical, as it enhances the compound's solubility and bioavailability, which are essential factors for its potential therapeutic applications.

One of the most intriguing aspects of N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]but-2-ynamide is its interaction with biological targets. Computational studies have suggested that the compound may bind to specific proteins involved in cell signaling pathways, thereby modulating cellular responses. For instance, it has been hypothesized that this molecule could interact with enzymes such as kinases or phosphodiesterases, which play pivotal roles in various diseases.

Recent advancements in spectroscopic techniques have allowed researchers to gain deeper insights into the structural properties of N-[(1-Ethylsulfonylpyrrolidin-2-yl)methyl]but-2-ynamide. Nuclear magnetic resonance (NMR) spectroscopy has revealed detailed information about the compound's atomic connectivity and conformational preferences, while mass spectrometry has confirmed its molecular weight and fragmentation patterns. These findings have been instrumental in refining synthetic strategies and optimizing the compound's pharmacological profile.

The potential therapeutic applications of N-(1-Ethylsulfonylpyrrolidin)-methylbutanamidine are vast. In particular, its anti-inflammatory properties have been highlighted in several preclinical studies. In vitro experiments have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta), suggesting its potential use in treating chronic inflammatory disorders.

Moreover, N-(1-Ethylsulfonylpyrrolidin)-methylbutanamidine has shown promise as an antioxidant agent. Reactive oxygen species (ROS) are known to contribute to oxidative stress, which is implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. By scavenging ROS and inhibiting oxidative enzymes, this compound may help mitigate oxidative damage and protect cells from injury.

Emerging evidence also suggests that N-(1-Ethylsulfonylpyrrolidin)-methylbutanamidine could have anticancer effects. Studies have indicated that it may induce apoptosis in cancer cells by disrupting mitochondrial function or inhibiting key survival signaling pathways. Additionally, its ability to inhibit angiogenesis—the process by which new blood vessels form—could make it an effective adjuvant therapy in cancer treatment regimens.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. In this context, N-(1-Ethylsulfonylpyrrolidin)-methylbutanamidine is currently undergoing preclinical evaluations to determine its pharmacokinetic properties, toxicity profile, and optimal dosing regimen. These studies are essential for identifying any potential adverse effects and ensuring that the compound is safe for human consumption.

Collaborative efforts between academic researchers and pharmaceutical companies are crucial for advancing the development of compounds like N-(1-Ethylsulfonylpyrrolidin)-methylbutanamidine. Such partnerships facilitate access to resources such as advanced instrumentation, large-scale synthesis facilities, and clinical trial infrastructure—all of which are necessary for translating laboratory discoveries into viable therapeutic options.

The future prospects for N-(1-Ethylsulfonylpyrrolidin)-methylbutanamidine are bright, given its multifaceted biological activities and potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in addressing various diseases affecting human health.